Cas no 16674-04-7 (3-Chloro-2-methylpropanoic acid)
16674-04-7 structure
Product Name:3-Chloro-2-methylpropanoic acid
CAS No:16674-04-7
MF:C4H7ClO2
MW:122.550180673599
CID:148499
PubChem ID:161186
Update Time:2025-04-19
3-Chloro-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-methylpropanoic acid
- 3-chloro-2-methylpropionic acid
- Propanoic acid,3-chloro-2-methyl-
- 3-Cmpa
- AI3-24624
- DTXSID30937234
- Propanoic acid, 3-chloro-2-methyl-
- 3-chloro-2-methyl-propionic acid
- FT-0696312
- AKOS006240489
- 3-chloro-2-methylpropanoicacid
- SCHEMBL1132285
- 16674-04-7
- DA-09505
-
- Inchi: 1S/C4H7ClO2/c1-3(2-5)4(6)7/h3H,2H2,1H3,(H,6,7)
- InChI Key: AWSSTZZQBPIWKZ-UHFFFAOYSA-N
- SMILES: ClCC(C(=O)O)C
Computed Properties
- Exact Mass: 122.01351
- Monoisotopic Mass: 122.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 72.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.2046
- Boiling Point: 153.15°C (rough estimate)
- Refractive Index: 1.4310
- PSA: 37.3
3-Chloro-2-methylpropanoic acid Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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